Cas no 351354-45-5 (ethyl 2,4,5-trifluoro-3-methoxybenzoate)

• Product Name: ethyl 2,4,5-trifluoro-3-methoxybenzoate
• CAS No: 351354-45-5
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD03094445
• CID: 1476348
• PubChem ID: 2774387
• Update Time: 2025-06-28

ethyl 2,4,5-trifluoro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,4,5-trifluoro-3-methoxybenzoate
• 2,4?,5-Triflu?oro-3-met?hoxybenzo?ic acid ethyl ester
• 2OVR BF DF EF CO1
• Benzoic acid, 2,4,5-trifluoro-3-methoxy-, ethyl ester
• SCHEMBL2835446
• AKOS025117161
• DTXSID601212793
• Ethyl 3-methoxy-2,4,5-trifluorobenzoate
• MFCD03094445
• 2,4,5-Trifluoro-3-Methoxybenzoic Acid Ethyl Ester
• 351354-45-5
• 3-Methoxy-2,4,5-trifluorobenzoic acid, ethyl ester

• MDL： MFCD03094445
• Inchi： 1S/C10H9F3O3/c1-3-16-10(14)5-4-6(11)8(13)9(15-2)7(5)12/h4H,3H2,1-2H3
• InChI Key： ZXFYRSUEOKXKOQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(=O)OCC)F)F)OC

Computed Properties

• Exact Mass: 234.05037
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on ethyl 2,4,5-trifluoro-3-methoxybenzoate

Ethyl 2,4,5-Trifluoro-3-Methoxybenzoate (CAS No. 351354-45-5): A Versatile Fluorinated Aromatic Ester in Modern Chemistry

Ethyl 2,4,5-trifluoro-3-methoxybenzoate (CAS No. 351354-45-5) is a fluorinated aromatic ester with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a trifluorinated benzene ring and a methoxy group, makes it a valuable intermediate in synthetic chemistry. The compound's ethyl ester functionality enhances its solubility and reactivity, enabling diverse transformations under mild conditions.

In recent years, the demand for fluorinated compounds has surged due to their role in drug discovery and advanced materials. Researchers frequently search for terms like "fluorinated benzoate derivatives" or "synthesis of trifluoro-methoxy aromatics", reflecting the growing interest in this chemical space. Ethyl 2,4,5-trifluoro-3-methoxybenzoate stands out as a key building block for designing bioactive molecules, particularly in the development of antimicrobial agents and herbicides.

The compound's CAS No. 351354-45-5 is often associated with queries like "safe handling of fluorinated esters" or "scalable synthesis of ethyl 2,4,5-trifluoro-3-methoxybenzoate", highlighting its industrial relevance. Its stability under acidic and basic conditions makes it suitable for multi-step syntheses, while the methoxy group offers opportunities for further functionalization via demethylation or cross-coupling reactions.

From an environmental perspective, ethyl 2,4,5-trifluoro-3-methoxybenzoate aligns with the trend toward green chemistry, as its fluorine atoms can improve metabolic stability in agrochemicals, reducing application frequency. This resonates with searches like "eco-friendly fluorinated intermediates" or "sustainable aromatic esters". Additionally, its role in liquid crystal materials and organic electronics has sparked interest in material science communities.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, addressing queries like "purity analysis of CAS 351354-45-5". Its melting point and solubility profile are also frequently documented, aiding formulation scientists in optimizing delivery systems.

In summary, ethyl 2,4,5-trifluoro-3-methoxybenzoate (CAS No. 351354-45-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across industries and compatibility with catalytic processes ensure its continued relevance in research and commercial applications.